Cas no 2172126-08-6 ((3-bromopyridin-4-yl)methanesulfonyl fluoride)

• Product Name: (3-bromopyridin-4-yl)methanesulfonyl fluoride
• CAS No: 2172126-08-6
• MF: C₆H₅BrFNO₂S
• MW: 254.076802968979
• CID: 6301616
• PubChem ID: 165523062
• Update Time: 2025-06-13

(3-bromopyridin-4-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (3-bromopyridin-4-yl)methanesulfonyl fluoride
• 2172126-08-6
• EN300-1451084

• Inchi： 1S/C6H5BrFNO2S/c7-6-3-9-2-1-5(6)4-12(8,10)11/h1-3H,4H2
• InChI Key： ZFVQEOXHQRSSHG-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1CS(=O)(=O)F

Computed Properties

• Exact Mass: 252.92084g/mol
• Monoisotopic Mass: 252.92084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.4Ų

Additional information on (3-bromopyridin-4-yl)methanesulfonyl fluoride

Introduction to (3-bromopyridin-4-yl)methanesulfonyl fluoride (CAS No. 2172126-08-6)

(3-bromopyridin-4-yl)methanesulfonyl fluoride, with the CAS number 2172126-08-6, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their versatile applications in organic synthesis and drug development.

The structure of (3-bromopyridin-4-yl)methanesulfonyl fluoride consists of a pyridine ring substituted with a bromine atom at the 3-position and a methanesulfonyl fluoride group at the 4-position. This unique arrangement makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both bromine and sulfonyl fluoride functionalities provides multiple points for further chemical modification, enabling researchers to tailor the compound for specific applications.

In recent years, there has been a growing interest in sulfonyl fluorides due to their ability to enhance the reactivity and selectivity of organic transformations. Specifically, the sulfonyl fluoride group can be used as a leaving group in nucleophilic substitution reactions, facilitating the introduction of diverse functional groups into complex molecular frameworks. This property has made (3-bromopyridin-4-yl)methanesulfonyl fluoride a popular choice for constructing novel heterocyclic compounds and pharmaceutical intermediates.

One of the most compelling aspects of (3-bromopyridin-4-yl)methanesulfonyl fluoride is its role in the development of small-molecule inhibitors for various biological targets. For instance, researchers have utilized this compound to synthesize inhibitors targeting enzymes involved in cancer metabolism. Recent studies have demonstrated that pyridine-based sulfonyl fluorides can effectively modulate the activity of key metabolic enzymes, leading to promising results in preclinical trials. The bromine atom in the pyridine ring also allows for further derivatization, enabling the creation of more sophisticated inhibitors with enhanced binding affinity and selectivity.

The pharmaceutical industry has also explored the use of (3-bromopyridin-4-yl)methanesulfonyl fluoride in the synthesis of antiviral and antibacterial agents. The sulfonyl fluoride group can be readily converted into other functional groups, such as carboxylic acids or amides, which are crucial for drug design. For example, recent studies have shown that derivatives of this compound exhibit potent antiviral activity against RNA viruses by inhibiting viral protease enzymes. This has opened up new avenues for developing treatments against emerging viral threats.

In addition to its pharmaceutical applications, (3-bromopyridin-4-yl)methanesulfonyl fluoride has found utility in materials science and agrochemical research. The ability to introduce pyridine-based moieties into polymers and agrochemicals enhances their functionality and performance. For instance, researchers have used this compound to develop novel polymer additives that improve thermal stability and mechanical strength. Similarly, in agrochemistry, derivatives of this compound have been investigated as potential herbicides and fungicides due to their ability to interact with biological targets in plants.

The synthesis of (3-bromopyridin-4-yl)methanesulfonyl fluoride typically involves multi-step organic reactions starting from commercially available pyridine derivatives. The bromination step at the 3-position is often achieved using brominating agents such as N-bromosuccinimide (NBS), while the introduction of the methanesulfonyl fluoride group is typically accomplished using dimethyl sulfoxide (DMSO) and hydrofluoric acid (HF) or alternative fluorinating agents. These synthetic routes have been optimized over time to ensure high yields and purity, making (3-bromopyridin-4-yl)methanesulfonyl fluoride readily accessible for research purposes.

The handling and storage of (3-bromopyridin-4-yl)methanesulfonyl fluoride require careful consideration due to its reactivity. It should be stored in a cool, dry place away from moisture and light to prevent degradation. Additionally, personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling this compound to minimize exposure risks. Despite its reactivity, (3-bromopyridin-4-yl)methanesulfonyl fluoride is generally considered safe when used properly, with no significant toxicological concerns reported in current literature.

In conclusion, (3-bromopyridin-4-yl)methanesulfonyl fluoride (CAS No. 2172126-08-6) is a versatile chemical compound with broad applications in pharmaceuticals, materials science, and agrochemistry. Its unique structure and reactivity make it an invaluable tool for synthetic chemists and researchers working on drug discovery and development. As our understanding of its properties continues to grow, we can expect even more innovative applications to emerge from this fascinating compound.